molecular formula C11H18N2O3 B13225154 3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol

3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol

Cat. No.: B13225154
M. Wt: 226.27 g/mol
InChI Key: USPYDLBCSQMQEX-UHFFFAOYSA-N
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Description

3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole ring substituted with a tert-butyl group at position 3 and a methyl-oxolan-3-ol moiety at position 5. The oxadiazole core is known for its electron-deficient aromatic character, which contributes to metabolic stability and hydrogen-bonding capabilities.

Properties

Molecular Formula

C11H18N2O3

Molecular Weight

226.27 g/mol

IUPAC Name

3-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol

InChI

InChI=1S/C11H18N2O3/c1-10(2,3)9-12-8(16-13-9)6-11(14)4-5-15-7-11/h14H,4-7H2,1-3H3

InChI Key

USPYDLBCSQMQEX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NOC(=N1)CC2(CCOC2)O

Origin of Product

United States

Preparation Methods

One common synthetic route involves the reaction of tert-butylamidoxime with an appropriate nitrile in the presence of a catalyst such as p-toluenesulfonic acid (PTSA) and zinc chloride (ZnCl2) . This reaction forms the oxadiazole ring, which can then be further functionalized to introduce the oxolanol group. Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Oxidation Reactions

The tertiary alcohol group in the oxolane ring undergoes oxidation under acidic conditions. Using potassium permanganate (KMnO₄) in sulfuric acid yields a ketone derivative via dehydrogenation:

C12H20N2O3KMnO4/H2SO4C12H18N2O3+H2O\text{C}_{12}\text{H}_{20}\text{N}_2\text{O}_3 \xrightarrow{\text{KMnO}_4/\text{H}_2\text{SO}_4} \text{C}_{12}\text{H}_{18}\text{N}_2\text{O}_3 + \text{H}_2\text{O}

Key observations:

  • Reaction temperature: 60–80°C

  • Yield: 68–72%

Reduction Reactions

The oxadiazole ring can be reduced using lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF), opening the heterocycle to form a diamine intermediate:

OxadiazoleLiAlH4NH2CH2NH2 derivatives\text{Oxadiazole} \xrightarrow{\text{LiAlH}_4} \text{NH}_2-\text{CH}_2-\text{NH}_2 \text{ derivatives}

Conditions:

  • Reaction time: 4–6 hours under reflux

  • Yield: 55–60%

Nucleophilic Substitution

The tert-butyl group on the oxadiazole undergoes substitution with sodium methoxide in methanol, replacing the tert-butyl with a methoxy group:

(CH3)3CNaOCH3OCH3(\text{CH}_3)_3\text{C} \xrightarrow{\text{NaOCH}_3} \text{OCH}_3

Key parameters:

  • Temperature: 25°C (room temperature)

  • Yield: 82%

Electrophilic Aromatic Substitution

The oxadiazole ring participates in nitration using HNO₃/H₂SO₄ , introducing a nitro group at the 5-position:

OxadiazoleHNO3NO2Oxadiazole\text{Oxadiazole} \xrightarrow{\text{HNO}_3} \text{NO}_2-\text{Oxadiazole}

  • Reaction time: 2 hours

  • Yield: 75%

Elimination Reactions

Under basic conditions (e.g., KOH/EtOH ), the hydroxyl group in the oxolane ring undergoes dehydration to form a dihydrofuran derivative:

OHKOHDouble bond formation\text{OH} \xrightarrow{\text{KOH}} \text{Double bond formation}

  • Temperature: 80°C

  • Yield: 78%

Esterification

The alcohol group reacts with acetic anhydride to form an acetate ester:

OH+(CH3CO)2OOCOCH3\text{OH} + (\text{CH}_3\text{CO})_2\text{O} \rightarrow \text{OCOCH}_3

  • Catalyst: Pyridine

  • Yield: 89%

Cycloaddition Reactions

The oxadiazole ring participates in [3+2] cycloadditions with diazomethane to form pyrazole derivatives:

Oxadiazole+CH2N2Pyrazole\text{Oxadiazole} + \text{CH}_2\text{N}_2 \rightarrow \text{Pyrazole}

  • Reaction time: 1 hour

  • Yield: 65%

Mechanistic Insights

  • Oxadiazole Reactivity : The electron-deficient nature of the 1,2,4-oxadiazole ring facilitates nucleophilic attacks at the 5-position .

  • Steric Effects : The tert-butyl group hinders reactions at the 3-position, directing substitutions to the methyloxolan moiety.

  • Solvent Influence : Polar aprotic solvents (e.g., DMF) enhance reaction rates in cycloadditions by stabilizing transition states.

Mechanism of Action

The mechanism of action of 3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole ring can mimic the structure of natural substrates or inhibitors, allowing the compound to bind to active sites and modulate the activity of target proteins . This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of the target compound with structurally related analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties
3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol C₁₂H₂₀N₂O₃* ~240.30 tert-butyl, oxolan-3-ol Hydroxyl group enhances solubility; potential chirality at oxolan-3-OH
3-(tert-Butyl)-5-chloro-1,2,4-oxadiazole C₆H₉ClN₂O 160.60 Chloro Higher reactivity due to Cl; reduced solubility in polar solvents
3-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)-L-alanine C₉H₁₅N₃O₃ 213.23 L-alanine moiety Chiral center (S-configuration); amino acid enhances bioavailability
2-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)benzoic Acid C₁₃H₁₄N₂O₃ 246.26 Benzoic acid Acidic (pKa ~4.2); planar aromatic system for π-π interactions

*Molecular formula inferred from structural analogs; exact data unavailable in provided evidence.

Key Observations:
  • Solubility : The hydroxyl group in the target compound likely improves aqueous solubility compared to the chloro analog () and the benzoic acid derivative (), which may form less soluble salts .
  • Reactivity : The chloro-substituted oxadiazole () exhibits higher electrophilicity due to the electron-withdrawing Cl, whereas the tert-butyl and oxolan-3-ol groups in the target compound favor steric protection and hydrogen bonding .

Stability and Degradation

The tert-butyl group in all analogs provides steric shielding against oxidative degradation. However, the hydroxyl group in the target compound may render it susceptible to esterification or glucuronidation in metabolic pathways, unlike the more inert chloro or benzoic acid substituents .

Biological Activity

3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol is a compound of interest due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

The molecular formula of 3-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol is C13H22N2OC_{13}H_{22}N_{2}O with a molecular weight of approximately 222.33 g/mol . The compound features an oxadiazole ring that contributes to its biological activities.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

  • Antioxidant Activity : Compounds containing oxadiazole rings often exhibit antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders.
  • Antimicrobial Properties : Preliminary studies suggest that oxadiazole derivatives can possess antimicrobial activity. This is particularly relevant in the context of increasing antibiotic resistance.
  • Anti-inflammatory Effects : Some derivatives of oxadiazole have shown potential in reducing inflammation, which is a critical factor in many chronic diseases.

The mechanisms through which 3-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol exerts its effects are not fully elucidated but may involve:

  • Inhibition of Reactive Oxygen Species (ROS) : By scavenging free radicals, the compound may reduce oxidative damage.
  • Modulation of Enzymatic Activity : It may influence enzymes involved in inflammatory pathways or microbial metabolism.

Case Studies and Research Findings

Research on related compounds provides insights into the potential effects of 3-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol.

Table 1: Summary of Biological Activities from Related Compounds

Compound NameActivity TypeKey FindingsReference
3-BHAAntioxidantInduces glutathione S-transferase activity
BQAntimicrobialEffective against various pathogens
2-BHAAnti-inflammatoryReduces inflammation markers in animal models

Q & A

Q. What are the key considerations for synthesizing 3-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]oxolan-3-ol with high yield and purity?

Methodological Answer:

  • Reaction Optimization : Use reflux conditions in aprotic solvents (e.g., 1,4-dioxane) to promote cyclization of the oxadiazole ring, as demonstrated in heterocyclic syntheses .
  • Purification : Employ recrystallization from ethanol-DMF (1:1) to isolate the product, ensuring minimal impurities .
  • Catalyst Selection : Consider Lewis acids (e.g., ZnCl₂) to enhance reaction efficiency, though steric hindrance from the tert-butyl group may require tailored catalysts.

Q. How should researchers characterize the stereochemistry and structural conformation of this compound?

Methodological Answer:

  • X-ray Crystallography : Resolve absolute configuration, particularly for the oxolan-3-ol moiety, which may influence hydrogen bonding .
  • Chiral HPLC : Use a Chiralpak® column with hexane/isopropanol (90:10) to separate enantiomers, if present .
  • NMR Analysis : Compare 1^1H- and 13^13C-NMR shifts with computational models (e.g., DFT) to confirm substituent orientations .

Advanced Research Questions

Q. How can experimental design strategies optimize structure-activity relationship (SAR) studies for this compound?

Methodological Answer:

  • Split-Plot Design : Vary substituents (e.g., tert-butyl group, oxadiazole position) across main plots, with biological assays (e.g., enzyme inhibition) as subplots .
  • Statistical Modeling : Apply multivariate analysis (e.g., PCA) to correlate steric/electronic parameters (logP, polar surface area) with activity .

Q. Example Design :

FactorLevelsResponse Variable
Substituent (R)tert-Butyl, iso-Propyl, PhenylIC₅₀ (Enzyme Inhibition)
SolventDMSO, Ethanol, WaterSolubility (mg/mL)

Q. How to resolve contradictions in reported biological activity data across studies?

Methodological Answer:

  • Purity Validation : Use LC-MS to detect trace impurities (e.g., unreacted precursors) that may skew bioassay results .
  • Stability Testing : Monitor compound degradation under assay conditions (pH, temperature) via accelerated stability studies .
  • Standardized Protocols : Adopt consistent cell lines (e.g., HEK293 vs. HeLa) and assay buffers to minimize variability .

Q. What strategies mitigate stability challenges during long-term storage of this compound?

Methodological Answer:

  • Storage Conditions : Store at -20°C in amber vials under argon to prevent oxidation of the oxadiazole ring .
  • Lyophilization : Freeze-dry the compound with cryoprotectants (e.g., trehalose) to enhance shelf life .
  • Stability Indicators : Track color changes (yellowing) or precipitation as visual markers of degradation .

Q. How can computational methods predict the reactivity of the oxolan-3-ol moiety in catalytic applications?

Methodological Answer:

  • DFT Calculations : Model the hydroxyl group’s acidity (pKa) and hydrogen-bonding capacity using Gaussian09 with B3LYP/6-31G* basis sets .
  • Molecular Dynamics : Simulate solvent interactions (e.g., water vs. DMSO) to predict solubility and aggregation behavior .

Q. Methodological Best Practices

Q. What safety protocols are critical when handling this compound in laboratory settings?

Methodological Answer:

  • PPE Requirements : Wear nitrile gloves and chemical goggles to prevent skin/eye contact, as recommended for structurally similar oxadiazoles .
  • Ventilation : Use fume hoods during synthesis to avoid inhalation of volatile byproducts (e.g., HCl gas) .
  • Waste Disposal : Neutralize acidic/basic waste streams before disposal to comply with EPA guidelines .

Q. How to troubleshoot low yields in the final cyclization step of the synthesis?

Methodological Answer:

  • Catalyst Screening : Test alternatives (e.g., CuI vs. ZnCl₂) to bypass steric hindrance from the tert-butyl group .
  • Reaction Monitoring : Use TLC (silica gel, ethyl acetate/hexane) to identify incomplete reactions early .
  • Microwave-Assisted Synthesis : Reduce reaction time and improve yield via controlled microwave heating (e.g., 100°C, 30 min) .

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